[(2R,3R,4R)-3,4,5-Trihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxolan-2-yl]methyl 3,4,5-trihydroxybenzoate

• CAS No.: 469-32-9
• Product Name: [(2R,3R,4R)-3,4,5-Trihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxolan-2-yl]methyl 3,4,5-trihydroxybenzoate
• Molecular Formula: C20H20O14
• Molecular Weight: 484.4 g/mol
• IUPAC Name: [(2R,3R,4R)-3,4,5-trihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxolan-2-yl]methyl 3,4,5-trihydroxybenzoate
• Standard InChI: InChI=1S/C20H20O14/c21-9-1-7(2-10(22)14(9)25)17(28)32-5-13-16(27)20(31,19(30)34-13)6-33-18(29)8-3-11(23)15(26)12(24)4-8/h1-4,13,16,19,21-27,30-31H,5-6H2/t13-,16-,19?,20-/m1/s1
• Standard InChIKey: FEPAFOYQTIEEIS-IZUGRSKYSA-N
• Isomeric SMILES: C1=C(C=C(C(=C1O)O)O)C(=O)OC[C@@H]2[C@H]([C@@](C(O2)O)(COC(=O)C3=CC(=C(C(=C3)O)O)O)O)O
• SMILES: C1=C(C=C(C(=C1O)O)O)C(=O)OCC2C(C(C(O2)O)(COC(=O)C3=CC(=C(C(=C3)O)O)O)O)O
• Canonical SMILES: C1=C(C=C(C(=C1O)O)O)C(=O)OCC2C(C(C(O2)O)(COC(=O)C3=CC(=C(C(=C3)O)O)O)O)O
• Melting Point: 146-147°C
• Physical Description: Solid
• Description: Hamamelitannin belongs to the class of organic compounds known as galloyl esters. These are organic compounds that contain an ester derivative of 3, 4, 5-trihydroxybenzoic acid. Hamamelitannin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, hamamelitannin is primarily located in the cytoplasm. Outside of the human body, hamamelitannin can be found in nuts. This makes hamamelitannin a potential biomarker for the consumption of this food product.
• Synonyms: 2',5-di-O-galloyl hamamelose; digalloylhamamelose; hamamelitannin
• PubChem Compound: 16211077
• Last Modified: Dec 23 2021